Cas no 4098-31-1 (2-(chloromethyl)-5-nitro-Furan)

• Product Name: 2-(chloromethyl)-5-nitro-Furan
• CAS No: 4098-31-1
• MF: C₅H₄ClNO₃
• MW: 161.543160438538
• CID: 332791
• PubChem ID: 252555
• Update Time: 2025-04-19

2-(chloromethyl)-5-nitro-Furan Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-5-nitro-Furan
• 2-(chloromethyl)-5-nitrofuran
• Furan,2-(chloromethyl)-5-nitro-
• 2-Chlormethyl-5-nitro-furan
• 2-chloromethyl-5-nitro-furan
• 2-Chloromethyl-5-nitrofuran
• 5-Nitro-2-chlor-methyl-furan
• AC1L5M8A
• AC1Q3UB2
• AR-1C8773
• CTK4I4097
• NSC74621
• SureCN6729712
• AKOS006221695
• SCHEMBL6729712
• NSC 74621
• DTXSID70291266
• NSC-74621
• 4098-31-1

• MDL： MFCD09744686
• Inchi： 1S/C5H4ClNO3/c6-3-4-1-2-5(10-4)7(8)9/h1-2H,3H2
• InChI Key： DSOVMPOIRQWUJM-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C([N+](=O)[O-])O1

Computed Properties

• Exact Mass: 160.98802
• Monoisotopic Mass: 160.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.445
• Boiling Point: 265.5°C at 760 mmHg
• Flash Point: 114.4°C
• Refractive Index: 1.536
• PSA: 56.28